Cas no 317319-15-6 (3,5-bis(trifluoromethyl)benzene-1-carbothioamide)

3,5-Bis(trifluoromethyl)benzene-1-carbothioamide is a fluorinated aromatic thioamide compound characterized by the presence of two trifluoromethyl groups at the 3 and 5 positions of the benzene ring. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, while the carbothioamide moiety offers reactivity for further functionalization. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air.
3,5-bis(trifluoromethyl)benzene-1-carbothioamide structure
317319-15-6 structure
Product Name:3,5-bis(trifluoromethyl)benzene-1-carbothioamide
CAS No:317319-15-6
MF:C9H5F6NS
MW:273.198121786118
MDL:MFCD00278692
CID:92710
PubChem ID:2806924
Update Time:2025-05-27

3,5-bis(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)thiobenzamide
    • 3,5-bis(trifluoromethyl)benzenecarbothioamide
    • 3,5-Di(trifluoromethyl)benzene-1-carbothioamide
    • 3,5-bis(trifluoromethyl)benzothioamide
    • HMS551E18
    • 3,5-bis(trifluoromethyl)benzene-1-carbothioamide
    • SR-01000642949-1
    • FT-0644411
    • CCG-53807
    • 317319-15-6
    • Maybridge1_003450
    • A820967
    • AKOS005256370
    • CS-13077
    • CS-M3625
    • DTXSID30384527
    • 3,5-bis-trifluoromethyl-thiobenzamide
    • SCHEMBL627496
    • J-018521
    • 3,5-di-(Trifluoromethyl)benzene-1-carbothioamide
    • MFCD00278692
    • EN300-1938893
    • SY280638
    • DB-048094
    • MDL： MFCD00278692
    • Inchi： 1S/C9H5F6NS/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H2,16,17)
    • InChI Key： OWYYZIVORPIBPZ-UHFFFAOYSA-N
    • SMILES： S=C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)N

Computed Properties

  • Exact Mass: 273.00500
  • Monoisotopic Mass: 273.00468931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Melting Point: 113-115°C
  • PSA: 58.11000
  • LogP: 4.05870
  • Solubility: Insoluble in water

3,5-bis(trifluoromethyl)benzene-1-carbothioamide Security Information

  • Storage Condition：(BD7203)

3,5-bis(trifluoromethyl)benzene-1-carbothioamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,5-bis(trifluoromethyl)benzene-1-carbothioamide Pricemore >>

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3,5-bis(trifluoromethyl)benzene-1-carbothioamide Production Method

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